5-fluoro-2-methoxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide

• IUPAC Name: 5-fluoro-2-methoxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C12H11FN2O2S/c1-7-6-14-12(18-7)15-11(16)9-5-8(13)3-4-10(9)17-2/h3-6H,1-2H3,(H,14,15,16)
• InChI Key: XJKPARWVDJHOOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)C2=C(C=CC(=C2)F)OC
• Molecular Formula: C12H11FN2O2S
• Molecular Weight: 266.29 g/mol

Description

5-fluoro-2-methoxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide, also known as FMTB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FMTB belongs to the class of thiazole derivatives and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 5-fluoro-2-methoxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide is not yet fully understood. However, it has been suggested that 5-fluoro-2-methoxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide may exert its therapeutic effects through the inhibition of certain enzymes and proteins in the body.
Biochemical and Physiological Effects:
5-fluoro-2-methoxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in the body. 5-fluoro-2-methoxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

5-fluoro-2-methoxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it exhibits potent therapeutic effects. However, 5-fluoro-2-methoxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide also has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 5-fluoro-2-methoxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide. One potential direction is to further elucidate its mechanism of action and identify specific targets in the body. Another potential direction is to investigate its potential use in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to determine the optimal dosage and administration of 5-fluoro-2-methoxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide for therapeutic use.

Synthesis Methods

5-fluoro-2-methoxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide has been synthesized through the condensation reaction of 5-methyl-2-thiocyanatothiazole and 5-fluoro-2-methoxybenzoyl chloride in the presence of a base. The resulting product is then purified through recrystallization.

Scientific Research Applications

5-fluoro-2-methoxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide has been studied for its potential therapeutic applications in various fields of science. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-bacterial properties. 5-fluoro-2-methoxy-N-(5-methyl-1,3-thiazol-2-yl)benzamide has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.